4-Methylphenyl 1-thio-beta-D-glucopyranoside
4-Methylphenyl 1-thio-beta-D-glucopyranoside
Brand Name:
Vulcanchem
CAS No.:
1152-39-2
VCID:
VC20931744
InChI:
InChI=1S/C13H18O5S/c1-7-2-4-8(5-3-7)19-13-12(17)11(16)10(15)9(6-14)18-13/h2-5,9-17H,6H2,1H3/t9-,10-,11+,12-,13+/m1/s1
SMILES:
CC1=CC=C(C=C1)SC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C13H18O5S
Molecular Weight:
286.35 g/mol
4-Methylphenyl 1-thio-beta-D-glucopyranoside
CAS No.: 1152-39-2
Cat. No.: VC20931744
Molecular Formula: C13H18O5S
Molecular Weight: 286.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1152-39-2 |
|---|---|
| Molecular Formula | C13H18O5S |
| Molecular Weight | 286.35 g/mol |
| IUPAC Name | (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-methylphenyl)sulfanyloxane-3,4,5-triol |
| Standard InChI | InChI=1S/C13H18O5S/c1-7-2-4-8(5-3-7)19-13-12(17)11(16)10(15)9(6-14)18-13/h2-5,9-17H,6H2,1H3/t9-,10-,11+,12-,13+/m1/s1 |
| Standard InChI Key | IQCLIQLFPVKINX-LBELIVKGSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | CC1=CC=C(C=C1)SC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | CC1=CC=C(C=C1)SC2C(C(C(C(O2)CO)O)O)O |
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